Cas no 618383-44-1 (3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 618383-44-1
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD03834502
• CID: 502260
• PubChem ID: 3465472
• Update Time: 2025-09-22

3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-(4-fluorophenyl)-
• 3-(4-FLUOROPHENYL)-1H- PYRAZOLE-4-CARBOXYLIC ACID
• AC1MRBAS
• BB_SC-9311
• ChemDiv3_014410
• CTK2F2656
• CTK7J0474
• MolPort-000-929-628
• SureCN3549781
• SR-01000147445
• IDI1_030208
• 3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid
• 5-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid
• AKOS000352479
• MFCD03834502
• CCG-202913
• 618383-44-1
• SCHEMBL3549781
• DTXSID60392736
• Z212063096
• 3-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLICACID
• HMS1513O22
• BS-4165
• W18458
• LH0014
• ALBB-007489
• PVFRXBPKNHHXFE-UHFFFAOYSA-N
• SCHEMBL15750438
• SR-01000147445-1
• EU-0066596
• 5-(4-FLUORO-PHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• EN300-25650
• STK504566
• 3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD03834502
• Inchi： 1S/C10H7FN2O2/c11-7-3-1-6(2-4-7)9-8(10(14)15)5-12-13-9/h1-5H,(H,12,13)(H,14,15)
• InChI Key： PVFRXBPKNHHXFE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C(=O)O)C=NN1

Computed Properties

• Exact Mass: 206.04921
• Monoisotopic Mass: 206.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.441
• Boiling Point: 424.5°C at 760 mmHg
• Flash Point: 210.5°C
• Refractive Index: 1.62
• PSA: 65.98
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles